![molecular formula C18H18N6O2S B6443881 2-{4-[(1,1-dioxo-1??,2-benzothiazol-3-yl)(methyl)amino]piperidin-1-yl}pyrimidine-4-carbonitrile CAS No. 2549042-86-4](/img/structure/B6443881.png)
2-{4-[(1,1-dioxo-1??,2-benzothiazol-3-yl)(methyl)amino]piperidin-1-yl}pyrimidine-4-carbonitrile
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Description
The compound is a complex organic molecule that contains a benzothiazine ring structure, which is a type of heterocyclic compound . Benzothiazines are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators .
Molecular Structure Analysis
The benzothiazine ring in the compound likely contributes significantly to its chemical properties . The presence of the dioxo group (two oxygen atoms double-bonded to a carbon atom) could make the compound a good electrophile, susceptible to attack by nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could make it soluble in polar solvents .Mechanism of Action
Target of Action
The primary target of this compound is related to the 1,2,4-benzothiadiazine-1,1-dioxide ring . This ring is known to interact with a variety of biological targets, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer targets, KATP channel activators, and AMPA receptor modulators .
Mode of Action
The compound’s interaction with its targets results in a variety of changes. The functional groups attached to the ring, such as alkyl, aryl, alkylamino, benzyl, keto, etc., are responsible for the activity of the compound . For example, it has been reported that this compound screened as HCV polymerase inhibitors .
Biochemical Pathways
The compound affects various biochemical pathways due to its broad range of targets. For instance, it can modulate the KATP channels and AMPA receptors, which are involved in cellular energy metabolism and neurotransmission, respectively . .
Pharmacokinetics
It’s known that the compound’s effectiveness was observed at concentrations of16.4–59.8 μM , suggesting that it has sufficient bioavailability to exert its effects at these concentrations.
Result of Action
The molecular and cellular effects of the compound’s action are diverse due to its wide range of targets. It has shown potential in antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer applications . In one study, a compound in this series was found to be a potent inhibitor of the HCV polymerase .
Future Directions
properties
IUPAC Name |
2-[4-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]piperidin-1-yl]pyrimidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6O2S/c1-23(17-15-4-2-3-5-16(15)27(25,26)22-17)14-7-10-24(11-8-14)18-20-9-6-13(12-19)21-18/h2-6,9,14H,7-8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMXWFQPWXJRCDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCN(CC1)C2=NC=CC(=N2)C#N)C3=NS(=O)(=O)C4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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